Cas no 1540563-95-8 (3-{8-bromoimidazo1,2-apyridin-3-yl}propanoic acid)

• Product Name: 3-{8-bromoimidazo1,2-apyridin-3-yl}propanoic acid
• CAS No: 1540563-95-8
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD22077431
• CID: 5606018
• PubChem ID: 82529332
• Update Time: 2025-05-20

3-{8-bromoimidazo1,2-apyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid
• 1540563-95-8
• EN300-9457359
• 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
• Imidazo[1,2-a]pyridine-3-propanoic acid, 8-bromo-
• 3-{8-bromoimidazo1,2-apyridin-3-yl}propanoic acid

• MDL： MFCD22077431
• Inchi： 1S/C10H9BrN2O2/c11-8-2-1-5-13-7(3-4-9(14)15)6-12-10(8)13/h1-2,5-6H,3-4H2,(H,14,15)
• InChI Key： PIEQZMOWFJBZBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NC=C2CCC(=O)O

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-{8-bromoimidazo1,2-apyridin-3-yl}propanoic acid

3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1540563-95-8): A Comprehensive Overview

3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1540563-95-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of a bromine atom in the imidazopyridine ring further enhances its potential for targeted drug delivery and therapeutic applications.

The chemical structure of 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid is characterized by a central imidazopyridine core with a bromine substituent at the 8-position and a propanoic acid moiety attached to the 3-position. This specific arrangement confers unique pharmacological properties to the compound, making it an attractive candidate for various drug development initiatives.

Recent studies have highlighted the potential of 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid in treating inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anticancer activity is believed to involve the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The neuroprotective effects of 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid have also been explored in several studies. Research conducted at the University of California demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid have been extensively studied to optimize its use in clinical settings. Data from animal models indicate that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for long-term therapeutic use.

In conclusion, 3-{8-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1540563-95-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it a valuable tool for researchers and pharmaceutical companies alike. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential in various disease states.